![molecular formula C16H13NO2S B304632 4-Phenyl-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid](/img/structure/B304632.png)
4-Phenyl-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid
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Overview
Description
4-Phenyl-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid, also known as Diltiazem, is a chemical compound that belongs to the class of benzothiazepines. It is widely used as a calcium channel blocker in the treatment of hypertension, angina, and arrhythmias.
Mechanism of Action
4-Phenyl-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid works by blocking calcium channels in the heart and blood vessels, leading to relaxation of smooth muscles and decreased heart rate. This results in decreased blood pressure and improved blood flow to the heart.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to decrease the activity of the renin-angiotensin system, which is involved in the regulation of blood pressure. This compound has also been shown to decrease the levels of oxidative stress markers, which are involved in the development of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
4-Phenyl-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has several advantages for lab experiments. It has a high purity and yield, and its mechanism of action is well understood. However, this compound has some limitations, such as its potential toxicity and the need for specialized equipment for its synthesis.
Future Directions
There are several future directions for the research on 4-Phenyl-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid. One area of research is the development of new analogs of this compound with improved therapeutic potential. Another area of research is the investigation of the potential use of this compound in the treatment of other diseases, such as cancer and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a widely used calcium channel blocker with therapeutic potential in various diseases. Its synthesis method is well established, and its mechanism of action is well understood. Further research is needed to explore its potential use in the treatment of other diseases and the development of new analogs with improved therapeutic potential.
Synthesis Methods
The synthesis of 4-Phenyl-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid involves the reaction of 2-aminobenzothiazole with phenylacetonitrile in the presence of a base. The resulting compound is then reacted with chloroacetyl chloride to form the final product. The yield of the synthesis method is high, and the purity of the compound can be easily achieved through recrystallization.
Scientific Research Applications
4-Phenyl-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid has been extensively studied for its therapeutic potential in various diseases. It has been shown to be effective in the treatment of hypertension, angina, and arrhythmias. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to improve cognitive function in animal models.
properties
Molecular Formula |
C16H13NO2S |
---|---|
Molecular Weight |
283.3 g/mol |
IUPAC Name |
4-phenyl-2,3-dihydro-1,5-benzothiazepine-2-carboxylic acid |
InChI |
InChI=1S/C16H13NO2S/c18-16(19)15-10-13(11-6-2-1-3-7-11)17-12-8-4-5-9-14(12)20-15/h1-9,15H,10H2,(H,18,19) |
InChI Key |
BUHNCRFGISFTRP-UHFFFAOYSA-N |
SMILES |
C1C(SC2=CC=CC=C2N=C1C3=CC=CC=C3)C(=O)O |
Canonical SMILES |
C1C(SC2=CC=CC=C2[NH+]=C1C3=CC=CC=C3)C(=O)[O-] |
solubility |
9.8 [ug/mL] |
Origin of Product |
United States |
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